N,N-diethyl-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N,N-diethyl-2-(2-methyl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• InChI: InChI=1S/C16H18N4O2S2/c1-4-19(5-2)12(21)9-20-16(22)14-15(24-10(3)17-14)13(18-20)11-7-6-8-23-11/h6-8H,4-5,9H2,1-3H3
• InChI Key: VQVXGRIMFNZCSU-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)CN1C(=O)C2=C(C(=N1)C3=CC=CS3)SC(=N2)C
• Molecular Formula: C16H18N4O2S2
• Molecular Weight: 362.5 g/mol

Description

N,N-diethyl-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C16H18N4O2S2 and its molecular weight is 362.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Development

The compound N,N-diethyl-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a part of the thiazole family, a class of compounds known for their diverse chemical and pharmacological properties. A study by Rady & Barsy (2006) explored the synthesis of various derivatives, including thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide, highlighting the compound's potential as a precursor for developing new chemical entities with varied biological activities (Rady & Barsy, 2006).

Anticancer Properties

Thiazole derivatives have been studied extensively for their anticancer properties. Evren et al. (2019) synthesized N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and evaluated their anticancer activity, showcasing the potential of thiazole derivatives in cancer therapy (Evren et al., 2019). Similarly, Duran & Demirayak (2012) synthesized derivatives related to thiazol-2-yl acetamide, revealing significant anticancer activity against various cancer cell lines (Duran & Demirayak, 2012).

Antimicrobial Activity

The antimicrobial potential of thiazole derivatives has been demonstrated through various studies. Saravanan et al. (2010) synthesized novel thiazole derivatives with significant anti-bacterial and anti-fungal activities (Saravanan et al., 2010). Faidallah et al. (2013) also reported broad-spectrum antibacterial activity and growth inhibitory activity against Candida albicans for novel thiazolo[4,5-d]pyridazines (Faidallah et al., 2013).

Optoelectronic Applications

The thiazole core has been utilized in optoelectronic applications as well. Camurlu & Guven (2015) synthesized thiazole-containing monomers and investigated their optoelectronic properties, which can be critical for applications in electronic devices and sensors (Camurlu & Guven, 2015).